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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for in vitro studies of SPX-101, an
investigational peptide that functions as a mimetic of the Short Palate, Lung, and Nasal
Epithelial Clone 1 (SPLUNC1). SPX-101 induces the internalization of the epithelial sodium
channel (ENaC), a key regulator of airway surface liquid volume. These protocols are intended
for professionals in drug development and respiratory disease research.

Mechanism of Action

SPX-101 is a novel peptide that regulates the density of ENaC on the apical surface of
epithelial cells. In conditions such as cystic fibrosis (CF), ENaC is hyperactivated, leading to
increased sodium and water absorption from the airway surface, resulting in dehydrated mucus
and impaired mucociliary clearance. SPX-101 mimics the natural regulatory function of
SPLUNC1, binding to ENaC and promoting its internalization. This reduction in ENaC channels
at the cell surface decreases sodium absorption, thereby restoring airway surface liquid
hydration.
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Data Presentation

The following tables summarize the quantitative data from in vitro experiments with SPX-101
on primary human bronchial epithelial cells (HBECS).

Table 1: Effect of SPX-101 on Amiloride-Sensitive Current in Primary Human Bronchial
Epithelial Cells (HBECS)

Inhibition of
Cell Type Treatment Incubation Time Amiloride-Sensitive
Current (%)

Healthy Donor HBECs  SPX-101 2 hours 75%

Cystic Fibrosis (CF)
Donor HBECs

SPX-101 2 hours 61%

Data sourced from a study on the effects of SPX-101 on ENaC activity.

Table 2: Potency of SPX-101 in Inducing ENaC Internalization

Assay Cell Type Parameter Value

o ) Half-maximal Effective
ENaC Internalization Primary HBECs i 261 nM
Concentration (EC50)

This value represents the concentration of SPX-101 required to achieve 50% of its maximum
effect on ENaC internalization.

Experimental Protocols
I. Assessment of ENaC Internalization by Surface
Biotinylation and Western Blotting

This protocol details the procedure to quantify the effect of SPX-101 on the internalization of
ENaC subunits in primary human bronchial epithelial cells (HBECS).

Materials:
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e Primary HBECs cultured on permeable supports

e SPX-101 peptide

 Cell culture medium

e Phosphate-Buffered Saline (PBS), ice-cold
 Biotinylation Buffer: 10 mM triethanolamine, 2 mM CaCl2, 150 mM NacCl, pH 8.9
e Sulfo-NHS-SS-Biotin

e Quenching Buffer: 100 mM glycine in PBS

 Lysis Buffer (RIPA or similar) with protease inhibitors

o Streptavidin-agarose beads

e SDS-PAGE gels and buffers

 PVDF membranes

» Blocking Buffer (e.g., 5% non-fat milk or BSAin TBST)
e Primary antibodies against a, 3, and y-ENaC subunits
o HRP-conjugated secondary antibody

e Chemiluminescent substrate

e Imaging system

Procedure:

e Cell Culture and Treatment:

o Culture primary HBECs on permeable supports until fully differentiated.
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o Treat the cells with varying concentrations of SPX-101 (e.g., 0, 10, 100, 250, 500, 1000
nM) in the apical chamber for a specified time (e.g., 2 hours) at 37°C.

Cell Surface Biotinylation:
o Wash the cells twice with ice-cold PBS.

o Apically add the Biotinylation Buffer containing Sulfo-NHS-SS-Biotin and incubate for 30
minutes at 4°C with gentle agitation.

o Quench the biotinylation reaction by washing the cells three times with Quenching Buffer.
Cell Lysis and Protein Quantification:

o Lyse the cells using Lysis Buffer containing protease inhibitors.

o Collect the cell lysates and clarify by centrifugation.

o Determine the protein concentration of each lysate using a BCA or Bradford assay.
Isolation of Biotinylated Proteins:

o Incubate an equal amount of protein from each sample with streptavidin-agarose beads
overnight at 4°C to capture biotinylated (surface) proteins.

o Wash the beads several times with Lysis Buffer to remove non-biotinylated (intracellular)
proteins.

Western Blotting:

o Elute the biotinylated proteins from the beads by boiling in SDS-PAGE sample buffer.

[e]

Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

o

Block the membrane with Blocking Buffer for 1 hour at room temperature.

[¢]

Incubate the membrane with primary antibodies specific for a, (3, or y-ENaC subunits
overnight at 4°C.
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o Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour
at room temperature.

o Develop the blot using a chemiluminescent substrate and capture the image using an
appropriate imaging system.

o Quantify the band intensities to determine the relative amount of each ENaC subunit on
the cell surface.

Il. Measurement of Amiloride-Sensitive Current using
Ussing Chambers

This protocol describes the measurement of amiloride-sensitive short-circuit current (Isc)
across primary HBEC monolayers to assess the functional effect of SPX-101 on ENaC activity.

Materials:

Primary HBECSs cultured on permeable supports (e.g., Snapwell inserts)

Ussing chamber system with electrodes and amplifier

Ringer's solution (e.g., 120 mM NaCl, 25 mM NaHCO3, 3.3 mM KH2PO4, 0.8 mM K2HPOA4,
1.2 mM MgCI2, 1.2 mM CaCl2, 10 mM glucose), gassed with 95% 02/5% CO2

SPX-101 peptide

Amiloride solution (10 uM)

Data acquisition software
Procedure:
e Ussing Chamber Setup:

o Prepare and calibrate the Ussing chamber system according to the manufacturer's
instructions.

o Equilibrate the Ringer's solution to 37°C and continuously gas with 95% 02/5% CO2.
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e Mounting the Epithelium:

o Carefully mount the permeable support with the HBEC monolayer in the Ussing chamber,
separating the apical and basolateral compartments.

o Fill both chambers with pre-warmed and gassed Ringer's solution.
o Measurement of Short-Circuit Current (Isc):
o Allow the baseline Isc to stabilize (typically 15-30 minutes).

o Treat the apical side of the epithelium with SPX-101 at the desired concentration and
record the Isc for a set period (e.g., 2 hours).

o To determine the amiloride-sensitive current, add 10 pM amiloride to the apical chamber
and record the resulting drop in Isc. The difference in Isc before and after the addition of
amiloride represents the ENaC-mediated current.

o Data Analysis:
o Calculate the amiloride-sensitive Isc for both control and SPX-101-treated epithelia.

o Express the effect of SPX-101 as a percentage inhibition of the amiloride-sensitive current
compared to the untreated control.

Mandatory Visualizations
Signaling Pathway of SPX-101 Action
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Caption: Signaling pathway of SPX-101 leading to ENaC internalization.

Experimental Workflow for ENaC Internalization Assay
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Caption: Workflow for assessing ENaC internalization.
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Caption: Logical flow of SPX-101's therapeutic effect.
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e To cite this document: BenchChem. [Application Notes and Protocols for SPX-101 In Vitro
Studies]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610958/docs#application-notes-and-protocols-for-
spx-101-in-vitro-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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